Cas no 898782-29-1 (2,4-Dichloro-2'-thiomorpholinomethyl benzophenone)

• Product Name: 2,4-Dichloro-2'-thiomorpholinomethyl benzophenone
• CAS No: 898782-29-1
• MF: C₁₈H₁₇Cl₂NOS
• MW: 366.304681539536
• MDL: MFCD03842783
• CID: 1946322
• PubChem ID: 24725444
• Update Time: 2025-05-30

2,4-Dichloro-2'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLORO-2'-THIOMORPHOLINOMETHYL BENZOPHENONE
• (2,4-dichlorophenyl)-[2-(thiomorpholinomethyl)phenyl]methanone
• LogP
• (2,4-dichlorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 2,4 DIMETHYL DEUTEROPORPHYRIN IX DIMETHYL ESTER
• DTXSID40643839
• (2,4-Dichlorophenyl){2-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• MFCD03842783
• 898782-29-1
• AKOS016021260
• 2,4-DICHLORO-2'-THIOMORPHOLINOMETHYLBENZOPHENONE
• 2,4-Dichloro-2'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842783
• Inchi： 1S/C18H17Cl2NOS/c19-14-5-6-16(17(20)11-14)18(22)15-4-2-1-3-13(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： KQSBTOUDHDKQMG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CC=CC=C1CN1CCSCC1)=O)Cl

Computed Properties

• Exact Mass: 365.04100
• Monoisotopic Mass: 365.0407907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.71110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,4-Dichloro-2'-thiomorpholinomethyl benzophenone

Comprehensive Analysis of 2,4-Dichloro-2'-thiomorpholinomethyl benzophenone (CAS No. 898782-29-1): Properties, Applications, and Industry Insights

The compound 2,4-Dichloro-2'-thiomorpholinomethyl benzophenone (CAS No. 898782-29-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and material science research. With its unique molecular structure combining a benzophenone core with thiomorpholine and dichloro substitutions, this compound exhibits distinct physicochemical properties. Researchers are particularly interested in its potential as a photoinitiator or intermediate in organic synthesis, aligning with current trends toward sustainable and efficient chemical processes.

In recent years, the demand for high-performance specialty chemicals like 2,4-Dichloro-2'-thiomorpholinomethyl benzophenone has surged, driven by advancements in drug discovery and polymer chemistry. The compound’s CAS No. 898782-29-1 serves as a critical identifier in global chemical databases, facilitating precise sourcing for laboratories. Its thiomorpholine moiety contributes to enhanced solubility and reactivity, making it valuable for designing targeted molecular probes—a hot topic in precision medicine research.

From an industrial perspective, 2,4-Dichloro-2'-thiomorpholinomethyl benzophenone aligns with the growing emphasis on green chemistry. Its potential role in UV-curable coatings (a trending sector due to eco-friendly packaging demands) is under exploration. Analytical studies highlight its stability under controlled conditions, addressing common queries about storage requirements and compatibility with other reagents—key concerns for formulators.

The synthesis of CAS No. 898782-29-1 involves multi-step protocols, often leveraging catalytic amination techniques to attach the thiomorpholinomethyl group. This process resonates with industry shifts toward atom-efficient reactions, a frequent search term among synthetic chemists. Patent literature suggests applications in advanced material coatings, where its chlorinated benzophenone structure may improve adhesion and durability.

Quality control of 2,4-Dichloro-2'-thiomorpholinomethyl benzophenone requires rigorous HPLC and NMR verification—methods widely discussed in online forums by quality assurance professionals. The compound’s spectral data (often searched alongside its CAS number) provides fingerprints for identity confirmation, crucial for compliance with REACH and other regulatory frameworks.

Emerging studies explore the compound’s utility in photodynamic therapy research, tapping into the booming interest in non-invasive treatments. Its benzophenone backbone allows selective light absorption, while the dichloro substitutions enable tunable electronic properties—features frequently queried in computational chemistry circles.

As supply chains globalize, reliable producers of CAS No. 898782-29-1 emphasize batch-to-batch consistency, a major purchaser concern. Technical datasheets typically detail its melting point (215–218°C) and solubility profile (favors polar aprotic solvents), addressing frequent customer inquiries about handling parameters.

In conclusion, 2,4-Dichloro-2'-thiomorpholinomethyl benzophenone represents a versatile building block at the intersection of medicinal chemistry and functional materials. Its evolving applications reflect broader scientific priorities like molecular design and process optimization, making it a compound to watch in peer-reviewed literature and industrial innovation pipelines.